Ethyl 4-(phenylamino)benzoate

• IUPAC Name: ethyl 4-anilinobenzoate
• InChI: InChI=1S/C15H15NO2/c1-2-18-15(17)12-8-10-14(11-9-12)16-13-6-4-3-5-7-13/h3-11,16H,2H2,1H3
• InChI Key: OXXSAXCSHHARKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=CC=CC=C2
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol

Description

Ethyl 4-(phenylamino)benzoate is a chemical compound that is used as an efficient anti-ultraviolet additive. It is widely used in adhesives, polyurethane, foam, and other materials.

Synthesis Analysis

The synthesis of Ethyl 4-(phenylamino)benzoate can be achieved through various methods. One approach involves the esterification of p-nitrobenzoic acid to its ethyl ester followed by nitro reduction. Another approach starts with nitro reduction leading to p-amino benzoic acid, followed by the formation of the related ethyl ester product.

Molecular Structure Analysis

The molecular structure of Ethyl 4-(phenylamino)benzoate can be represented by the InChI code: 1S/C15H15NO2/c1-2-18-15(17)12-8-10-14(11-9-12)16-13-6-4-3-5-7-13/h3-11,16H,2H2,1H3. This compound has a molecular weight of 241.29.

Chemical Reactions Analysis

Ethyl 4-(phenylamino)benzoate can undergo various chemical reactions. For instance, benzocaine, a compound with a similar 4-aminobenzoate structure, can undergo electrophilic and nucleophilic reactions to construct a library of benzocaine derivatives. These reactions provide structures with antimicrobial, anti-inflammatory, and anticancer activities.

Physical And Chemical Properties Analysis

Ethyl 4-(phenylamino)benzoate is a powder with a melting point of 108-111 degrees Celsius. It has a molecular weight of 241.29.

Scientific Research Applications

Chemical Synthesis

. .

Antibacterial Applications

. .

DNA Binding Studies

.

Molecular Docking Studies

Molecular docking studies have been conducted on compounds synthesized from Ethyl 4-(phenylamino)benzoate. .

QSAR Modeling

Quantitative Structure-Activity Relationship (QSAR) modeling has been performed on compounds synthesized from Ethyl 4-(phenylamino)benzoate. .

Drug Design

Ethyl 4-(phenylamino)benzoate has been used as a lead compound in the design of new drugs. .

Mechanism of Action

Target of Action

Ethyl 4-(phenylamino)benzoate is a benzoate compound that has been designed and synthesized for biological activity evaluation Similar benzoate compounds have been known to act as local anesthetics , suggesting that Ethyl 4-(phenylamino)benzoate may also target nerve endings and nerve trunks.

Mode of Action

It is known that local anesthetics, like ethyl 4-(phenylamino)benzoate, act on nerve endings and nerve trunks and can reversibly block the conduction of nerve impulses . This results in a loss of local sensation without affecting consciousness, which is convenient for local surgery and treatment .

Biochemical Pathways

It is known that local anesthetics can affect the membrane potential by reducing the passage of sodium ions through the sodium ion channel, thereby blocking the conduction of nerve impulses .

Result of Action

As a local anesthetic, it is likely that ethyl 4-(phenylamino)benzoate results in a loss of local sensation, providing pain relief in the area where it is applied .

Action Environment

It is known that the product is water-soluble, and may spread in water systems . This suggests that the compound’s action could potentially be influenced by the presence of water or other solvents in its environment.

Safety and Hazards

Ethyl 4-(phenylamino)benzoate is classified as a combustible liquid. It is recommended to keep it away from heat, sparks, open flames, and hot surfaces. In case of fire, CO2, dry chemical, or foam should be used for extinction. It is also advised to wear personal protective equipment/face protection and avoid contact with skin, eyes, or clothing.

Future Directions

Future research could explore the development of novel compounds derived from Ethyl 4-(phenylamino)benzoate. For instance, a novel azo dye compound, Ethyl (E)-4-((5-hydroxy-3,4-bis(hydroxyl methyl)-6-methyl pyridin-2-yl)diazenyl)benzoate (EAB), has been synthesized and studied for its nonlinear optical (NLO) properties.

Synthesis routes and methods

Procedure details

30.2 g of 4-aminophenol was dissolved in 130 ml of N,N-dimethylformamide, followed by the addition of 11.64 g of 57% NaH and agitated at room temperature for 30 rain to obtain a N,N-dimethylformamide solution. 130 ml of toluene and 10.5 g of 57% NaH were added to 41 g of 4-hydroxy ethylbenzoate. After agitation, 45 g of N-phenyl chloroacetamide and 8.7 ml of N,N-dimethylformamide were also added. The toluene recovered from the reflux was reacted with the above N,N-dimethylformamide solution. After that, the N,N-dimethylformamide was recovered and extracted with toluene. 47 g of ethyl 4-phenylaminobenzoate was obtained when the toluene layer of the extraction process was dehydrated with magnesium sulfate. The product yield was 79%.